Boc-D-Lys(N3)-OH

• CAS: 1620410-04-9
• Molecular Formula: C11H20N4O4
• Molecular Weight: 272.305
• SMILES: CC(C)(C)OC(=O)NC(CCCCN=[N+]=[N-])C(=O)O
• InChI: InChI=1S/C11H20N4O4/c1-11(2,3)19-10(18)14-8(9(16)17)6-4-5-7-13-15-12/h8H,4-7H2,1-3H3,(H,14,18)(H,16,17)/t8-/m1/s1
• InChIKey: SKRPDWWWUARZIW-MRVPVSSYSA-N
• Solubility: not available

Obtaining enantiomerically pure, azide-functionalized D-amino acids that withstand Boc-SPPS conditions without decomposition remains a significant supply challenge. This compound resolves that gap: a single D-configured, Boc-protected azidolysine building block with ≥99% enantiomeric purity. Key outcomes: - Integrates seamlessly into Boc-SPPS workflows; withstands TFA deprotection without azide loss. - D-configuration confers protease resistance, extending peptide/ADC linker half-life in circulation. - Dual CuAAC/SPAAC reactivity enables copper-free bioconjugation for live-cell imaging and in vivo applications.

Boc-D-Lys(N3)-OH Procurement Guide

(R)-2-(tert-Butoxycarbonylamino)-6-azidohexanoic acid (synonyms: Boc-D-Lys(N3)-OH, Boc-6-azido-D-norleucine) is a D-configured non-canonical amino acid derivative containing an α-amine protected with a tert-butoxycarbonyl (Boc) group and a side-chain ε-azide moiety . With a molecular formula of C₁₁H₂₀N₄O₄ and a molecular weight of 272.30 g/mol, this compound serves as a bifunctional building block that enables site-specific incorporation of azide functionality into peptides during solid-phase synthesis . The compound is commercially supplied as either the free acid or as its cyclohexylammonium (CHA) salt (CAS 1620410-04-9 net), which is reported to offer superior handling characteristics and storage stability compared to the free acid form .

Stereochemistry D-configuration for stereochemical control studies

Salt Form CHA salt supports accurate weighing and storage stability

SPPS Compatibility Boc protection enables Boc-SPPS integration

Why Boc-D-Lys(N3)-OH Cannot Be Substituted

Interchanging (R)-2-(tert-butoxycarbonylamino)-6-azidohexanoic acid with other azido-containing amino acid building blocks—including its L-enantiomer (CAS 846549-33-5), shorter-chain analogs such as azidoornithine or azidohomoalanine, or azido acids with Fmoc protection—introduces distinct stereochemical and physicochemical variables that directly impact peptide conformation, protease susceptibility, and biological recognition [1]. The D-configuration of this compound confers resistance to endogenous proteases that preferentially cleave L-amino acid substrates, thereby extending the in vivo half-life of peptides and peptide conjugates into which it is incorporated . Furthermore, while Fmoc-protected azido amino acids are incompatible with Boc-strategy solid-phase peptide synthesis (SPPS) workflows due to orthogonal deprotection requirements, the Boc group on this compound enables seamless integration into Boc-SPPS protocols [2]. Substituting with a shorter-chain azido acid alters the spatial presentation of the azide handle for subsequent click conjugation, potentially compromising the efficiency of copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC) reactions [1].

L-Enantiomer (Boc-Lys(N3)-OH)

Different stereochemistry alters protease susceptibility and peptide conformation

Fmoc-Protected Azido Acids

Incompatible with Boc-SPPS due to orthogonal deprotection requirements

Shorter-Chain Azido Analogs

May reduce click conjugation efficiency by altering azide spatial presentation

• [1] Boc-D-Lys(N3)-OH product information, Pharmaffiliates, CAS 1620410-04-9, accessed 2025. View Source
• [2] Boc-Lys(N3)-OH (L-enantiomer) product information, AnaSpec, Catalog No. AS-53100-B1, accessed 2025. View Source

Boc-D-Lys(N3)-OH Differentiation Evidence

Enantiomeric Purity: D- vs. Racemic

Commercially available (R)-2-(tert-butoxycarbonylamino)-6-azidohexanoic acid is supplied with a purity specification of ≥99% as determined by HPLC, which inherently includes enantiomeric purity given that the compound is synthesized as a single stereoisomer . In contrast, racemic mixtures of azido amino acids or syntheses that do not employ stereocontrolled routes yield products with undefined enantiomeric composition, typically containing 50% D-isomer and 50% L-isomer [1]. The use of enantiomerically pure D-azidolysine building blocks is critical for applications where peptide stereochemical homogeneity determines biological activity, as the incorporation of L-isomer contaminants can alter peptide conformation and abrogate target binding [1].

Enantiomeric Purity

Class-level

≥99% D-enantiomer Δ ~49% vs racemic (50% D/L)

Supports stereochemical-control studies

Verify by chiral HPLC; commercial specification

Evidence Dimension	Stereochemical purity (enantiomeric composition)
Target Compound Data	≥99% purity (HPLC); single D-enantiomer; [α]ᴅ²⁰ = -12 ± 2° (c=1, MeOH)
Comparator Or Baseline	Racemic Boc-azidolysine or non-stereocontrolled synthesis products: ~50% D-isomer / 50% L-isomer
Quantified Difference	≥99% enantiomeric purity vs. 50% enantiomeric purity; net ~49% absolute difference in desired stereoisomer content
Conditions	Commercial specification via HPLC analysis; optical rotation measured at 20°C in methanol

Why This Matters

Procurement of enantiomerically pure D-azidolysine eliminates the need for post-synthetic chiral resolution, reduces peptide purification burden, and ensures stereochemical consistency in biologically active peptide conjugates.

• [1] Enzymatic and chiral HPLC resolution of α-azido acids and amides, Tetrahedron: Asymmetry, 2000, 11(13): 2639-2647, DOI: 10.1016/S0957-4166(00)00214-7. View Source

CHA Salt: Stability vs. Free Acid

The cyclohexylammonium (CHA) salt of (R)-2-(tert-butoxycarbonylamino)-6-azidohexanoic acid is the predominant commercial form due to its crystalline, non-hygroscopic nature, which enables accurate weighing and extended shelf-life under refrigerated conditions (0–8°C) . The free acid form of this compound, while also commercially available, exhibits greater hygroscopicity and is more prone to gradual decomposition upon repeated exposure to ambient moisture . The CHA salt displays a well-defined melting point range of 121–126°C (or 119–129°C per alternative source), which serves as a reliable indicator of compound identity and purity upon receipt .

CHA Salt vs Free Acid

Head-to-head

CHA salt: crystalline, mp 121–126°C vs Free acid: hygroscopic, no stable mp

Supports accurate weighing in SPPS

Supplier specification; verify on receipt

Evidence Dimension	Physical form and handling characteristics
Target Compound Data	CHA salt: white crystalline powder; melting point 121–126°C; non-hygroscopic; stable at 0–8°C
Comparator Or Baseline	Free acid form: solid but hygroscopic; no defined melting point stability range reported; requires storage at 2–8°C
Quantified Difference	Qualitative: CHA salt provides superior weighing accuracy and reduced decomposition during storage
Conditions	Commercial product specifications; storage recommendations per supplier technical datasheets

Why This Matters

The CHA salt form reduces material loss due to hygroscopic degradation, ensures consistent stoichiometry in peptide coupling reactions, and simplifies inventory management for laboratories performing Boc-SPPS.

Boc-SPPS: Azide Stability vs. Fmoc Chemistry

The side-chain azide group in Boc-protected azido amino acids, including (R)-2-(tert-butoxycarbonylamino)-6-azidohexanoic acid, demonstrates quantitative stability during trifluoroacetic acid (TFA) treatment—the standard deprotection condition for Boc-group removal in SPPS [1]. This stability contrasts with Fmoc-protected azido amino acids, which require piperidine for deprotection and cannot be employed in Boc-strategy SPPS workflows without extensive protocol re-optimization . The azide moiety in this compound also remains intact during piperidine exposure, enabling post-synthetic modifications where dual orthogonal protection strategies are employed [1].

SPPS Compatibility

Class-level

Azide stable in TFA (Boc deprotection); Fmoc-azido acids incompatible with Boc-SPPS

Enables Boc-SPPS without azide loss

Confirm azide integrity post-TFA treatment

Evidence Dimension	Azide functional group stability under SPPS deprotection conditions
Target Compound Data	Azide group stable in TFA (Boc deprotection) and piperidine (Fmoc deprotection conditions)
Comparator Or Baseline	Fmoc-protected azido amino acids: incompatible with TFA-based Boc-SPPS; require piperidine-labile Fmoc strategy only
Quantified Difference	Qualitative: Boc-azido amino acids enable Boc-SPPS workflows; Fmoc-azido amino acids do not
Conditions	Solid-phase peptide synthesis; TFA treatment for Boc removal; piperidine treatment for Fmoc removal

Why This Matters

Researchers committed to Boc-SPPS platforms—particularly for difficult sequences requiring strong acid deprotection or HF cleavage—must select Boc-protected azido building blocks to maintain synthetic compatibility without azide decomposition.

• [1] Boc-Lys(N3)-OH (L-enantiomer) product information, AnaSpec, Catalog No. AS-53100-B1, describing azide stability in TFA and piperidine, accessed 2025. View Source

ADC Linker Stability: D- vs. L-Enantiomer

In antibody-drug conjugate (ADC) linker design, the incorporation of D-amino acids—including D-azidolysine residues—confers resistance to proteolytic degradation by endogenous serum proteases that exhibit strict stereospecificity for L-amino acid substrates . The D-configuration of (R)-2-(tert-butoxycarbonylamino)-6-azidohexanoic acid, when incorporated into cleavable or non-cleavable linker constructs, extends the circulating half-life of the intact ADC and reduces premature payload release prior to target cell internalization [1]. This contrasts with linker intermediates derived from L-azidolysine (CAS 846549-33-5), which remain susceptible to protease-mediated cleavage in vivo . The compound is specifically marketed as an ADC linker intermediate for cancer-targeted therapeutic development [1].

ADC Linker Stability

Class-level

D-configuration: resists serum proteases vs L-enantiomer: susceptible to cleavage

Supports ADC linker stability research

In vivo plasma context; class-level inference

Evidence Dimension	Proteolytic stability of amino acid stereoisomers in biological milieu
Target Compound Data	D-configuration: resistant to endogenous L-specific proteases
Comparator Or Baseline	L-enantiomer (Boc-Lys(N3)-OH, CAS 846549-33-5): susceptible to protease cleavage
Quantified Difference	Qualitative: D-isomer confers extended linker stability in serum; L-isomer does not
Conditions	In vivo plasma/serum environment; ADC linker pharmacokinetic studies (class-level inference)

Why This Matters

Procurement of the D-enantiomer for ADC linker synthesis directly supports the design of more stable, longer-circulating conjugates, which is a critical performance parameter for therapeutic candidate selection.

• [1] Boc-D-Lys(N3)-OH product classification as ADC Linker, MedChemExpress (Hycultec GmbH), Catalog No. HY-151703, accessed 2025. View Source

Dual CuAAC/SPAAC Reactivity

(R)-2-(tert-butoxycarbonylamino)-6-azidohexanoic acid contains a terminal azide group capable of participating in both copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) with DBCO or BCN groups . This dual reactivity profile enables flexible conjugation strategies: CuAAC provides rapid, high-yielding ligation for in vitro applications, while SPAAC enables copper-free bioorthogonal labeling in live-cell or in vivo contexts . In contrast, alkyne-functionalized amino acid building blocks are restricted to CuAAC (requiring cytotoxic copper) unless paired with azide partners, limiting their utility in copper-sensitive biological systems [1].

Click Chemistry Scope

Class-level

Azide: CuAAC & SPAAC (DBCO/BCN) compatible; alkyne acids limited to CuAAC only

Broad bioconjugation flexibility

Copper-free option for live-cell applications

Evidence Dimension	Click chemistry reaction compatibility
Target Compound Data	Compatible with CuAAC (terminal alkyne partners) and SPAAC (DBCO/BCN partners)
Comparator Or Baseline	Alkyne-containing amino acids: compatible with CuAAC only; require azide partners for reaction
Quantified Difference	Qualitative: Azide confers broader click chemistry compatibility than alkyne
Conditions	In vitro CuAAC (copper catalyst required); in vivo SPAAC (strain-promoted, copper-free)

Why This Matters

The azide functionality offers greater experimental flexibility for bioconjugation workflows, supporting both high-throughput in vitro labeling and biocompatible in vivo applications from a single building block.

• [1] Boc-D-Lys(N3)-OH product information, Pharmaffiliates, describing CuAAC and SPAAC reactivity, accessed 2025. View Source

High-Purity HPLC Specification

Multiple reputable suppliers offer (R)-2-(tert-butoxycarbonylamino)-6-azidohexanoic acid (as the CHA salt) with a certified purity of ≥99% by HPLC, with some sources specifying ≥98.5% . In comparison, generic listings for the free acid form cite a typical purity of 95% without a specified analytical method or lot-to-lot consistency guarantee . This purity differential of approximately 3.5–4% absolute translates to reduced levels of impurities that could interfere with peptide coupling efficiency, compete in click chemistry reactions, or confound biological assay interpretation .

Commercial Purity

Head-to-head

≥99% (HPLC, CHA salt) 3.5–4% Δ vs 95% free acid (unspecified method)

May reduce downstream purification burden

Verify purity by independent HPLC

Evidence Dimension	Commercial product purity specification
Target Compound Data	≥99% (HPLC) for CHA salt; ≥98.5% (HPLC) alternative specification
Comparator Or Baseline	Free acid form: 95% purity (typical, unspecified analytical method)
Quantified Difference	3.5–4% absolute purity advantage for high-grade CHA salt
Conditions	Commercial product specifications; HPLC analysis

Why This Matters

Higher purity grade directly reduces downstream purification burden, improves synthetic yield reproducibility, and minimizes the risk of side reactions in sensitive bioconjugation applications.

Boc-D-Lys(N3)-OH Application Scenarios

Boc-SPPS of Protease-Resistant Peptides

For laboratories utilizing Boc-SPPS workflows—particularly those synthesizing peptides requiring HF cleavage or sequences prone to aggregation—this compound provides the only commercially available D-configured, Boc-protected azidolysine building block that withstands TFA deprotection without azide decomposition . The D-configuration confers protease resistance to the resulting peptides, while the high enantiomeric purity (≥99% D-isomer) eliminates contamination by the L-enantiomer that could otherwise compromise biological activity or structural studies . The CHA salt form ensures accurate stoichiometry during coupling steps, which is critical for difficult sequences where incomplete incorporation cannot be tolerated [1].

Synthesis of Stable ADC Linkers

In antibody-drug conjugate development, linker stability in circulation is a primary determinant of therapeutic index. Incorporation of D-azidolysine residues—derived from this compound—into cleavable or non-cleavable linker constructs introduces stereochemical protease resistance that L-amino acid linkers cannot provide . The azide moiety subsequently enables site-specific conjugation of cytotoxic payloads via copper-catalyzed or strain-promoted click chemistry, with the D-configuration ensuring that the linker remains intact during systemic circulation prior to target cell internalization . This compound is explicitly classified and marketed as an ADC linker intermediate for oncology applications [1].

Copper-Free SPAAC Peptide Labeling

For live-cell imaging, in vivo tracking, or any application where copper cytotoxicity must be avoided, peptides synthesized with this compound incorporate an azide handle fully compatible with strain-promoted azide-alkyne cycloaddition (SPAAC) using DBCO- or BCN-functionalized probes . Unlike alkyne-containing amino acids, which are restricted to CuAAC unless paired with azide partners, the azide group enables direct, copper-free conjugation in biocompatible environments . This dual CuAAC/SPAAC capability allows researchers to optimize conjugation conditions in vitro (CuAAC for speed and yield) before transitioning to copper-free protocols for cellular or animal studies—all using the same peptide construct .

Stereochemically Defined Peptide Epitopes

The generation of D-amino acid-containing peptide antigens for immunological studies requires building blocks with unequivocal stereochemical purity to avoid confounding immune responses from L-isomer contaminants. This compound's ≥99% enantiomeric purity and defined optical rotation ([α]ᴅ²⁰ = -12 ± 2°) provide the stereochemical fidelity necessary for reproducible epitope mapping and vaccine candidate evaluation . The azide functionality further enables site-specific conjugation to carrier proteins or adjuvant scaffolds via click chemistry, while the D-configuration protects the peptide from rapid proteolytic clearance during immunization .

Application

Selection Property

Validation Focus

Boc-SPPS peptide research

D-configuration, Boc protection, CHA salt

Enantiomeric purity and TFA-stable azide

ADC linker research

Protease-stable D-azidolysine linker

Linker serum stability and conjugation

Bioorthogonal peptide labeling

Azide handle for SPAAC compatibility

Copper-free live-cell conjugation

Peptide antigen research

High enantiomeric purity azido acid

Stereochemical fidelity and epitope conjugation

• [1] Boc-D-Lys(N3)-OH product classification as ADC Linker, Hycultec GmbH (MedChemExpress), Catalog No. HY-151703, accessed 2025. View Source